N-(5-chloro-2-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-6-oxo-1H-pyridazine-3-carboxamide
• InChI: InChI=1S/C12H10ClN3O3/c1-19-10-4-2-7(13)6-9(10)14-12(18)8-3-5-11(17)16-15-8/h2-6H,1H3,(H,14,18)(H,16,17)
• InChI Key: JEFMZHUZGUDCKM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)C2=NNC(=O)C=C2
• Molecular Formula: C12H10ClN3O3
• Molecular Weight: 279.68 g/mol

Description

The compound “N-(5-chloro-2-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide” is a complex organic molecule. It contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms. It also has a carboxamide group (-CONH2), a methoxy group (-OCH3), and a chloro group (-Cl) attached to a phenyl ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridazine ring, carboxamide group, and chloro and methoxy groups would all contribute to the overall structure.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. The pyridazine ring might undergo reactions typical of aromatic compounds, while the carboxamide group could participate in reactions typical of amides.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. These properties might include its melting and boiling points, solubility in various solvents, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, its mechanism of action would involve interacting with specific biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it’s a drug, its safety profile would be determined through preclinical and clinical testing.

Future Directions

The future directions for research on this compound would depend on its intended use and the results of initial studies. If it’s a drug, future research might involve optimizing its synthesis, improving its efficacy, and minimizing its side effects.